N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-(ethylthio)phenyl)acetamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H22N2OS2/c1-2-24-15-10-8-14(9-11-15)12-19(23)22-20-17(13-21)16-6-4-3-5-7-18(16)25-20/h8-11H,2-7,12H2,1H3,(H,22,23)
• InChI Key: SBTCDKPIFZYVJU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=C(C3=C(S2)CCCCC3)C#N
• Molecular Formula: C20H22N2OS2
• Molecular Weight: 370.5 g/mol

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-(ethylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22N2OS2 and its molecular weight is 370.53. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Antitumor Evaluation

Research has explored the synthesis of different heterocyclic derivatives from a key precursor closely related to the mentioned compound, highlighting the production of thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These derivatives have shown significant antitumor activities when screened in vitro against various human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, emphasizing the compound's role in developing potential anticancer therapies (Shams et al., 2010).

Antimicrobial and Textile Finishing Applications

Further investigations have led to the synthesis of novel polyfunctionalized acyclic and heterocyclic dye precursors and their respective azo (hydrazone) counterpart dyes and dye precursors based on conjugate enaminones and/or enaminonitrile moieties derived from the compound. These synthesized dyes have been evaluated for both their antibacterial and antifungal activities, showing significant antimicrobial activity against most tested organisms. This research suggests the compound's utility in developing dyes with potential applications in dyeing and/or textile finishing with added antimicrobial properties (Shams et al., 2011).

Synthesis of Innovative Heterocycles with Insecticidal Activity

The compound has also served as a precursor for the synthesis of various innovative heterocycles, including pyrrole, pyridine, coumarin, and thiazole derivatives. These newly synthesized compounds have been assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis, providing insights into the development of new agrochemicals (Fadda et al., 2017).

Anticancer Agents Synthesis

Research focused on synthesizing N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, derived from a similar compound, has revealed their potential as anticancer agents. These compounds have been evaluated for their antitumor activities against human lung adenocarcinoma cells, with some showing high selectivity and effectiveness, suggesting their promise as therapeutic agents in cancer treatment (Evren et al., 2019).